Cas no 1219093-52-3 (4-Piperidinecarboxylic acid, 1-[[1-[(1,1-dimethylethoxy)carbonyl]-2-pyrrolidinyl]carbonyl]-)

• Product Name: 4-Piperidinecarboxylic acid, 1-[[1-[(1,1-dimethylethoxy)carbonyl]-2-pyrrolidinyl]carbonyl]-
• CAS No: 1219093-52-3
• MF: C₁₆H₂₆N₂O₅
• MW: 326.388044834137
• CID: 5894909
• PubChem ID: 4202826
• Update Time: 2025-10-28

4-Piperidinecarboxylic acid, 1-[[1-[(1,1-dimethylethoxy)carbonyl]-2-pyrrolidinyl]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 1-[[1-[(1,1-dimethylethoxy)carbonyl]-2-pyrrolidinyl]carbonyl]-
• EN300-717876
• HMS3319D04
• SB50608
• 1-{1-[(tert-butoxy)carbonyl]pyrrolidine-2-carbonyl}piperidine-4-carboxylic acid
• 1219093-52-3

• Inchi： 1S/C16H26N2O5/c1-16(2,3)23-15(22)18-8-4-5-12(18)13(19)17-9-6-11(7-10-17)14(20)21/h11-12H,4-10H2,1-3H3,(H,20,21)
• InChI Key： RDAQBVAZAMAEFV-UHFFFAOYSA-N
• SMILES： N1(C(C2CCCN2C(OC(C)(C)C)=O)=O)CCC(C(O)=O)CC1

Computed Properties

• Exact Mass: 326.18417193g/mol
• Monoisotopic Mass: 326.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• Density: 1.236±0.06 g/cm3(Predicted)
• Boiling Point: 513.8±50.0 °C(Predicted)
• pka: 4.45±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Piperidinecarboxylic acid, 1-[[1-[(1,1-dimethylethoxy)carbonyl]-2-pyrrolidinyl]carbonyl]-

4-Piperidinecarboxylic Acid, 1-[[1-[(1,1-Dimethylethoxy)Carbonyl]-2-Pyrrolidinyl]Carbonyl]: A Comprehensive Overview

4-Piperidinecarboxylic acid, 1-[[1-[(1,1-dimethylethoxy)carbonyl]-2-pyrrolidinyl]carbonyl], also known by its CAS registry number CAS No. 1219093-52-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, and features a pyrrolidine ring substituted with specific functional groups. The presence of the (1,1-dimethylethoxy)carbonyl group adds complexity to its structure and enhances its reactivity in certain chemical reactions.

The molecular structure of this compound is characterized by a piperidine ring system with a carboxylic acid group at the 4-position. The substituent at the 1-position of the piperidine ring is a carbonyl group linked to a pyrrolidine ring. This pyrrolidine ring itself is substituted with a (1,1-dimethylethoxy)carbonyl group at the 2-position. Such a configuration suggests that this compound may exhibit unique properties in terms of solubility, stability, and reactivity compared to its simpler analogs.

Recent advancements in organic chemistry have highlighted the importance of compounds like 4-piperidinecarboxylic acid in the development of novel pharmaceutical agents. The presence of multiple functional groups provides opportunities for further modification and functionalization. For instance, the carboxylic acid group can be converted into an ester or amide, while the carbonyl groups can participate in condensation reactions or serve as sites for further substitution.

In terms of synthesis, this compound can be prepared through multi-step reactions involving the coupling of appropriate intermediates. The use of protecting groups, such as the (1,1-dimethylethoxy)carbonyl group, plays a crucial role in controlling the reactivity of intermediate species during the synthesis process. This ensures that specific functional groups are preserved or activated as needed for subsequent transformations.

The application of this compound extends beyond traditional organic synthesis. Its structural features make it a potential candidate for use in drug delivery systems or as a building block in medicinal chemistry. For example, derivatives of this compound could serve as scaffolds for developing bioactive molecules targeting specific biological pathways or receptors.

Recent studies have explored the use of similar compounds in enzyme inhibition and receptor modulation. These findings suggest that CAS No. 1219093-52-3-based compounds could play a role in developing new therapeutic agents for conditions such as neurodegenerative diseases or inflammatory disorders.

In conclusion, 4-piperidinecarboxylic acid, with its unique structural features and versatile functional groups, represents an intriguing compound with broad potential across various fields. As research continues to uncover new applications and synthetic routes for this compound, its significance in both academic and industrial settings is expected to grow significantly.